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Compound of Interest

Compound Name: Diethyl 2-methyl-3-oxosuccinate

Cat. No.: B130162

An In-depth Technical Guide to the Physical
Properties of Diethyl 2-methyl-3-oxosuccinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Diethyl 2-methyl-3-oxosuccinate (CAS No: 759-65-9), a compound of interest in various
synthetic applications. The following sections detail its melting point, boiling point, and density,
supported by experimental protocols for their determination.

Physical and Chemical Properties

Diethyl 2-methyl-3-oxosuccinate is an alpha-ketoester and a beta-ketoester, which makes it
a versatile intermediate in organic synthesis.[1] Its physical state at room temperature is liquid.

[2]
Data Presentation: Summary of Physical Properties

The experimentally determined and reported physical properties of Diethyl 2-methyl-3-
oxosuccinate are summarized in the table below for clear reference.
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Physical Property Value Conditions
Melting Point Not Applicable

Boiling Point 138 °C[3][4][5] at 23 mmHg
116-119 °CJ6] at 12 Torr

Density 1.073 g/mL[3][4][5] at 25 °C

1.1 £ 0.1 g/lcm3[6]

Experimental Protocols

The following sections describe generalized experimental methodologies for the determination

of the primary physical properties of liquid compounds like Diethyl 2-methyl-3-oxosuccinate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7]

Methodology:

A small volume (approximately 3 mL) of Diethyl 2-methyl-3-oxosuccinate is placed in a

clean, dry test tube with a couple of boiling chips to ensure smooth boiling.

e The test tube is clamped and lowered into a beaker containing a heating bath medium (e.qg.,

water or silicone oil), ensuring the liquid level in the test tube is below the bath level.[7]

o Athermometer is suspended in the test tube so that the bulb is just above the surface of the

liquid.

e The heating bath is heated gradually.

» As the liquid begins to boil, the vapor temperature will rise and then stabilize.

e The constant temperature observed during boiling is recorded as the boiling point at the

measured atmospheric pressure.[7] It is crucial to note the pressure at which the boiling
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point is measured, as it significantly affects the result.

Determination of Density

Density is an intrinsic property of a substance, defined as its mass per unit volume.[8]

Methodology:

An analytical balance is turned on and zeroed.

e Aclean, dry measuring cylinder of a known volume (e.g., 10 mL) is placed on the balance,
and its mass is recorded.[8]

o A precise volume of Diethyl 2-methyl-3-oxosuccinate is added to the measuring cylinder,
and the new total mass is recorded.

e The mass of the liquid is determined by subtracting the mass of the empty cylinder from the
total mass.

o The density is calculated by dividing the mass of the liquid by the volume it occupies.[8] The
temperature at which the measurement is taken should be recorded as density is
temperature-dependent.

Determination of Melting Point

For substances that are liquid at room temperature, such as Diethyl 2-methyl-3-
oxosuccinate, determining a melting point is not applicable. However, for solid compounds,
the melting point is a critical indicator of purity.

General Methodology for Solids:

« A small amount of the powdered solid is packed into a capillary tube, which is sealed at one
end.[9]

e The capillary tube is attached to a thermometer and placed in a heating bath (like a Thiele
tube) or a melting point apparatus.

e The sample is heated slowly and evenly.
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e The temperature range from when the first drop of liquid appears to when the entire sample
becomes liquid is recorded as the melting point range. A narrow melting point range typically
indicates a pure compound.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the key
physical properties of a liquid chemical compound.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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